Cas no 535950-02-8 ((2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal)

• Product Name: (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal
• CAS No: 535950-02-8
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 5732886
• PubChem ID: 11031809
• Update Time: 2025-06-14

(2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal Chemical and Physical Properties

Names and Identifiers

• 35692-94-5
• 535950-02-8
• SCHEMBL17795779
• (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal
• 4-Hydroxy-beta-cyclocitral
• 2,4-Pentadienal, 5-(4-hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-, (2E,4E)-

• Inchi： 1S/C15H22O2/c1-11(7-8-16)5-6-14-12(2)9-13(17)10-15(14,3)4/h5-8,13,17H,9-10H2,1-4H3/b6-5+,11-7+
• InChI Key： YMYPOEDCYSNBAO-LCAICKDSSA-N
• SMILES： OC1CC(C)=C(/C=C/C(=C/C=O)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 375.7±25.0 °C(Predicted)
• pka: 14.90±0.70(Predicted)

Additional information on (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal

Comprehensive Analysis of (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal (CAS No. 535950-02-8)

The compound (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal, with CAS No. 535950-02-8, is a highly specialized organic molecule that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical research, and natural product synthesis. Its unique structural features, including a conjugated diene system and a hydroxylated cyclohexene ring, make it a valuable intermediate in the synthesis of complex terpenoids and carotenoids. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in cosmetic formulations and functional food additives.

One of the most intriguing aspects of (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal is its role as a precursor in the biosynthesis of apocarotenoids, which are known for their vibrant colors and antioxidant properties. This aligns with the growing consumer demand for natural colorants and health-promoting ingredients in food and cosmetic products. Recent studies have explored its potential as a flavor enhancer, particularly in the development of umami-rich and savory flavor profiles, which are highly sought after in the plant-based food industry.

From a chemical perspective, the conjugated double bonds in (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal contribute to its reactivity, making it a versatile building block for organic synthesis. Its cyclohexenyl moiety is particularly noteworthy, as it is a common structural motif in many bioactive natural products. This has led to increased interest in its use for the semi-synthesis of compounds with potential anti-inflammatory and neuroprotective effects, topics that are currently trending in pharmacological research.

The synthesis of CAS No. 535950-02-8 often involves stereoselective reactions to ensure the correct configuration of the (2E,4E)-diene system, which is critical for its biological activity. Advanced techniques such as asymmetric catalysis and enzymatic transformations have been employed to achieve high yields and purity. These methods are particularly relevant in the context of green chemistry, a hot topic in modern chemical research aimed at reducing environmental impact.

In the flavor and fragrance industry, (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal is valued for its ability to impart woody and floral notes, making it a popular choice for perfumery and aroma formulations. Its compatibility with other terpene-derived compounds allows for the creation of complex scent profiles, catering to the rising demand for niche fragrances and personalized aromatherapy products.

Another area of interest is the compound's potential role in skin care. Preliminary studies suggest that its antioxidant properties may help combat oxidative stress, a key factor in skin aging. This has led to its inclusion in cosmeceutical research, particularly in formulations targeting anti-aging and UV protection. As consumers become more educated about skincare ingredients, the demand for scientifically backed compounds like CAS No. 535950-02-8 is expected to rise.

From a commercial standpoint, the global market for specialty chemicals like (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal is expanding, driven by innovations in biotechnology and sustainable manufacturing. Companies are investing in bio-based production methods to meet the demand for eco-friendly ingredients, a trend that resonates with environmentally conscious consumers.

In summary, (2E,4E)-5-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-methyl-2,4-pentadienal (CAS No. 535950-02-8) is a multifaceted compound with applications spanning flavor science, pharmaceuticals, and cosmetics. Its unique chemical structure and bioactive potential make it a subject of ongoing research, particularly in areas aligned with current consumer trends such as natural products, sustainability, and health and wellness. As scientific understanding of this compound deepens, its industrial relevance is poised to grow significantly.